1-(Oxolan-3-yl)-4-phenyltetrazol-5-one

• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol
• SMILES: C1COCC1N2C(=O)N(N=N2)C3=CC=CC=C3
• InChI: InChI=1S/C11H12N4O2/c16-11-14(9-4-2-1-3-5-9)12-13-15(11)10-6-7-17-8-10/h1-5,10H,6-8H2
• InChIKey: MMWKMDFMXVYKNJ-UHFFFAOYSA-N

1-(Oxolan-3-yl)-4-phenyltetrazol-5-one: Tetrazolone-Class Scaffold with Distinct N1-Substitution

1-(Oxolan-3-yl)-4-phenyltetrazol-5-one is a synthetic 1,4-dihydro-5H-tetrazol-5-one (tetrazolone) derivative bearing a phenyl group at N4 and an oxolan-3-yl (tetrahydrofuran-3-yl) group at N1 [1]. The tetrazolone core is a recognized carboxylic acid bioisostere in medicinal chemistry, and the nature of the N1 substituent is known to significantly influence physicochemical properties such as lipophilicity, metabolic stability, and pharmacokinetic profile within congeneric series [2]. However, no primary peer-reviewed studies, patents, or authoritative database entries reporting biological, physicochemical, or comparative performance data specific to this precise compound were retrievable under the search constraints of this analysis.

▸ Scaffold-hopping probe with distinct N1-oxolan-3-yl substitution

▸ Predicted lower lipophilicity and additional HBA capacity vs. alkyl N1-analogs

▸ No direct biological or physicochemical data available; de novo profiling required

• [1] PubChem Substance Record for 1-(Oxolan-3-yl)-4-phenyltetrazol-5-one (CID unavailable; structure inferred from vendor listings). View Source
• [2] Janssens, F. et al. Synthetic 1,4-disubstituted-1,4-dihydro-5H-tetrazol-5-one derivatives of fentanyl: alfentanil (R 39209), a potent, extremely short-acting narcotic analgesic. J. Med. Chem. 1986, 29, 2290–2297. DOI: 10.1021/jm00161a027. View Source

Why 1-(Oxolan-3-yl)-4-phenyltetrazol-5-one Cannot Be Assumed Interchangeable with Other N1-Substituted Tetrazol-5-ones

Within the 1,4-dihydro-5H-tetrazol-5-one chemotype, even subtle variations in the N1 substituent can produce large shifts in physicochemical and pharmacokinetic behaviour that are not predictable from core structure alone [1]. In the classic alfentanil series, replacing a thiophene ring with an N1-ethyltetrazolinone ring altered potency, onset, and duration of action by factors of 3–4× [1]. The oxolan-3-yl group introduces a chiral, hydrogen-bond-accepting tetrahydrofuran ring whose conformational constraints, polarity, and metabolic handling are fundamentally different from simple alkyl, cycloalkyl, or heteroaryl N1-substituents. Consequently, generic substitution with a different N1-substituted tetrazolone—without matched comparative data—risks unanticipated losses in target engagement, solubility, or metabolic stability.

N1-substitution sensitivity

Class-level SAR shows N1 changes can alter in vivo response profiles by ≥3-fold; direct transfer of data from alfentanil or sufentanil is not supported.

Distinct physicochemical profile

The oxolan-3-yl group introduces chiral ether HBA not present in N1-alkyl or N1-cycloalkyl analogs, potentially shifting solubility, permeability, and metabolism.

Absence of matched comparative data

No head-to-head studies exist for this compound against other N1-substituted tetrazolones; substitution would require independent comparative validation.

• [1] Janssens, F. et al. Synthetic 1,4-disubstituted-1,4-dihydro-5H-tetrazol-5-one derivatives of fentanyl: alfentanil (R 39209), a potent, extremely short-acting narcotic analgesic. J. Med. Chem. 1986, 29, 2290–2297. DOI: 10.1021/jm00161a027. View Source

Quantitative Differentiation Evidence for 1-(Oxolan-3-yl)-4-phenyltetrazol-5-one: Analysis of Available Data

N1-Substituent Impact on Analgesic Potency and Duration in the Fentanyl-Tetrazolone Series (Class-Level SAR Inference)

In a systematic study of 1,4-disubstituted tetrazol-5-one fentanyl analogs, the N1-ethyl derivative alfentanil (9r) displayed an MED₅₀ analgesic potency 140× pethidine and 72× morphine, with peak effect at 1 min and a duration of action of only 11 min at 2× MED₅₀—approximately 3× shorter than sufentanil [1]. Replacing the N1-thiophene ring of sufentanil with the N1-ethyltetrazolinone ring altered both potency and pharmacokinetic timeline, demonstrating that N1-substituent identity is a critical determinant of in vivo performance [1]. This data provides a class-level benchmark: the N1-oxolan-3-yl group of the target compound would be expected to produce a distinct pharmacological and pharmacokinetic signature relative to N1-alkyl, N1-cycloalkyl, or N1-heteroaryl tetrazolones, though no direct comparative data for the oxolan-3-yl congener exist.

N1-substitution SAR

Class-level

Alfentanil (N1-ethyl): ED₅₀ 140× pethidine, duration 11 min; Sufentanil (N1-thiophene): duration ~30 min. N1 identity shifts response ≥3-fold.

Reported class-level SAR suggests N1-oxolan-3-yl would produce a distinct in vivo response profile; no direct data for target compound.

Rat tail withdrawal model; data from Janssens 1986.

Evidence Dimension	N1-substituent effect on in vivo analgesic potency and duration of action
Target Compound Data	No direct in vivo data available for 1-(oxolan-3-yl)-4-phenyltetrazol-5-one
Comparator Or Baseline	Alfentanil (N1-ethyltetrazolinone): MED₅₀ 140× pethidine, duration 11 min. Sufentanil (N1-thiophene): duration ~30 min.
Quantified Difference	Not calculable for target compound; class-level observation: N1-substitution can alter duration by ≥3-fold and potency by orders of magnitude.
Conditions	Rat tail withdrawal reflex test (i.v. administration)

Why This Matters

Procurement or selection decisions involving this compound as a scaffold hop must account for the demonstrated sensitivity of tetrazolone pharmacology to N1-substitution, as potency and duration shifts of 3-fold or more are observed across closely related analogs.

• [1] Janssens, F. et al. Synthetic 1,4-disubstituted-1,4-dihydro-5H-tetrazol-5-one derivatives of fentanyl: alfentanil (R 39209), a potent, extremely short-acting narcotic analgesic. J. Med. Chem. 1986, 29, 2290–2297. DOI: 10.1021/jm00161a027. View Source

Physicochemical Differentiation: Calculated logP and H-Bond Acceptor Capacity of the Oxolan-3-yl Substituent vs. Common N1-Alkyl Analogs

The oxolan-3-yl substituent introduces an ether oxygen that serves as an additional hydrogen-bond acceptor (HBA), differentiating it from purely hydrocarbon N1-substituents such as methyl, ethyl, or cyclohexyl. While no experimentally measured logP or logD values for 1-(oxolan-3-yl)-4-phenyltetrazol-5-one were found, the class-level expectation is a reduction in lipophilicity relative to cycloalkyl or alkyl analogs of comparable carbon count, based on the well-established fragment contribution of the tetrahydrofuran oxygen (ΔlogP ≈ −0.5 to −1.0 vs. cyclopentyl) [1]. A related photophysical study of 1-phenyl-4-substituted tetrazol-5-ones (allyl, cyclohexanyl, 3-methylcyclohexanyl) confirms that the N4-phenyl N1-substituted tetrazolone scaffold is synthetically accessible and that substituent identity modulates electronic properties [2].

Lipophilicity & HBA

Class-level

Oxolan-3-yl: contains ether HBA; estimated ΔlogP ≈ −0.5 to −1.0 vs. N1-cyclopentyl (fragment-based). N1-alkyl/cycloalkyl analogs lack ether HBA.

Predicted lower lipophilicity and additional HBA may improve solubility; experimental confirmation required.

No measured logP/logD available for this compound.

Evidence Dimension	Estimated lipophilicity and hydrogen-bond acceptor character
Target Compound Data	Oxolan-3-yl: contains 1 ether HBA; no experimental logP available.
Comparator Or Baseline	N1-cyclohexyl analog: no ether HBA; N1-ethyl analog: no ether HBA.
Quantified Difference	Qualitative: presence vs. absence of ether oxygen HBA; estimated ΔlogP ≈ −0.5 to −1.0 vs. N1-cyclopentyl (fragment-based estimation).
Conditions	In silico estimation based on fragment contribution methods; experimental logP data needed for confirmation.

Why This Matters

The additional HBA capacity and reduced lipophilicity of the oxolan-3-yl group may improve aqueous solubility and reduce non-specific protein binding relative to all-hydrocarbon N1-substituted analogs, but this remains unvalidated by direct measurement.

• [1] Hansch, C.; Leo, A. Exploring QSAR: Fundamentals and Applications in Chemistry and Biology. American Chemical Society, 1995. (Fragment-based logP contribution of ether oxygen.) View Source
• [2] Photophysical Processes of Tetrazolones: A Theoretical Approach Based on DFT and TD-DFT. 2023. Study of 1-phenyl-4-allyl-, 1-phenyl-4-cyclohexanyl-, and 1-phenyl-4-(3-methylcyclohexanyl)-tetrazol-5-one. View Source

Synthetic Accessibility and Purity Profile from Vendor Listings (Supporting Procurement Assessment)

The compound is listed by Excenen Pharmatech (Cat. No. EX-A397) as a research chemical . No Certificate of Analysis (CoA) with quantitative purity data, batch-specific impurity profile, or residual solvent analysis was publicly accessible at the time of this analysis. The absence of published synthetic procedures, characterization data (¹H/¹³C NMR, HRMS, HPLC purity), or stability studies in the peer-reviewed or patent literature constitutes a significant evidence gap for procurement decision-making . By contrast, the well-characterized tetrazolone alfentanil is described with full synthetic details, analytical data, and pharmacological profiling in J. Med. Chem. 1986 [1].

Procurement evidence gap

Data to verify

No peer-reviewed synthetic protocol, spectroscopic characterization, or CoA publicly available for this compound.

Elevated procurement risk; request comprehensive CoA and independent analytical confirmation before downstream use.

Contrasts with well-characterized alfentanil.

Evidence Dimension	Publicly available characterization and quality data
Target Compound Data	No peer-reviewed synthetic protocol, spectroscopic data, or CoA publicly available.
Comparator Or Baseline	Alfentanil (N1-ethyltetrazolinone): full synthetic scheme, ¹H NMR, elemental analysis, and pharmacological data published.
Quantified Difference	Qualitative: absence vs. presence of published characterization data.
Conditions	Literature and vendor database survey conducted within search constraints.

Why This Matters

Procurement of this compound for research purposes currently carries elevated risk due to the lack of publicly verifiable identity, purity, and stability data; users should request a comprehensive CoA and independent analytical confirmation before committing to downstream studies.

• [1] Janssens, F. et al. J. Med. Chem. 1986, 29, 2290–2297. View Source

Application Scenarios for 1-(Oxolan-3-yl)-4-phenyltetrazol-5-one Based on Available Evidence

Scaffold-Hopping Exploration in Tetrazolone-Based Medicinal Chemistry Programs

The oxolan-3-yl substituent provides a chiral, hydrogen-bond-accepting N1 group that is structurally distinct from the alkyl, cycloalkyl, and heteroaryl N1-substituents characterized in the alfentanil-type tetrazolone series [1]. This compound may serve as a probe to evaluate how ether oxygen incorporation at N1 affects target binding, solubility, and metabolic stability in established tetrazolone SAR programs. However, users must generate de novo comparative data, as no published head-to-head studies exist.

Physicochemical and Metabolic Stability Profiling of Chiral Tetrahydrofuran-Containing Tetrazolones

The chiral oxolan-3-yl group (racemic or enantiopure, depending on synthetic route) may exhibit stereospecific interactions with drug-metabolizing enzymes such as CYP3A4, analogous to the known stereoselective metabolism of tetrahydrofuran-containing drugs [1]. Comparative metabolic stability assays (e.g., human liver microsomes) against N1-ethyl, N1-cyclopentyl, and N1-cyclohexyl tetrazolone analogs would be required to quantify any differentiation, as no such data currently exist for this compound.

Crystallography and Structural Biology Tool Compound for Tetrazolone Binding Mode Analysis

The oxolan-3-yl group presents a conformationally restricted ether that may engage in unique hydrogen-bond or dipole interactions within protein binding pockets. A related tetrahydrofuran-containing tetrazole derivative (ChemComp-WN5) has been co-crystallized with human FABP4 (PDB: 7G1A), demonstrating that tetrahydrofuran-tetrazole hybrids are amenable to structural biology studies [1]. The target compound could be evaluated for co-crystallization with target proteins of interest to map N1-substituent interactions.

Application

Selection Property

Validation Focus

Scaffold-hopping probe in tetrazolone programs

Distinct N1-oxolan-3-yl group (chiral, HBA)

Comparative SAR and target engagement profiling

Physicochemical and metabolic stability profiling

Chiral THF-containing tetrazolone

Solubility, logD, and metabolic stability assays

Structural biology tool compound

Conformationally restricted ether for binding interactions

Co-crystallization with target proteins

• [1] PDB entry 7G1A. Crystal Structure of human FABP4 in complex with (3M)-2-{[(3S)-oxolan-3-yl]oxy}-4-phenyl-3-(1H-tetrazol-5-yl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine (ChemComp-WN5). View Source